(4-methoxy-2,5-dimethylbenzyl)(2-methoxy-5-methylphenyl)amine

• IUPAC Name: 2-methoxy-N-[(4-methoxy-2,5-dimethylphenyl)methyl]-5-methylaniline
• InChI: InChI=1S/C18H23NO2/c1-12-6-7-17(20-4)16(8-12)19-11-15-9-14(3)18(21-5)10-13(15)2/h6-10,19H,11H2,1-5H3
• InChI Key: GQPUBSIGLUUCQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NCC2=C(C=C(C(=C2)C)OC)C
• Molecular Formula: C18H23NO2
• Molecular Weight: 285.4 g/mol

Description

(4-methoxy-2,5-dimethylbenzyl)(2-methoxy-5-methylphenyl)amine, also known as DOM, is a psychoactive drug that belongs to the amphetamine class of drugs. DOM is a potent hallucinogen that produces effects similar to those of other hallucinogenic drugs such as LSD and mescaline.

Mechanism of Action

(4-methoxy-2,5-dimethylbenzyl)(2-methoxy-5-methylphenyl)amine acts as a partial agonist at serotonin receptors in the brain. It binds to these receptors and activates them, producing its hallucinogenic effects. (4-methoxy-2,5-dimethylbenzyl)(2-methoxy-5-methylphenyl)amine also increases the release of dopamine and norepinephrine in the brain, which may contribute to its stimulating effects.
Biochemical and Physiological Effects:
(4-methoxy-2,5-dimethylbenzyl)(2-methoxy-5-methylphenyl)amine produces a wide range of biochemical and physiological effects. It increases heart rate, blood pressure, and body temperature. It also produces dilated pupils, increased sweating, and dry mouth. (4-methoxy-2,5-dimethylbenzyl)(2-methoxy-5-methylphenyl)amine can also cause nausea, vomiting, and diarrhea. Its hallucinogenic effects include visual and auditory hallucinations, altered perception of time and space, and changes in mood and thought.

Advantages and Limitations for Lab Experiments

(4-methoxy-2,5-dimethylbenzyl)(2-methoxy-5-methylphenyl)amine has several advantages for use in lab experiments. It is a potent hallucinogen that produces effects similar to other hallucinogenic drugs. It is also relatively easy to synthesize in a laboratory setting. However, (4-methoxy-2,5-dimethylbenzyl)(2-methoxy-5-methylphenyl)amine has several limitations. It is a Schedule I controlled substance in the United States, which makes it difficult to obtain for research purposes. It is also a potent drug that can produce severe side effects, which can make it difficult to use in human subjects.

Future Directions

There are several future directions for research on (4-methoxy-2,5-dimethylbenzyl)(2-methoxy-5-methylphenyl)amine. One area of research is to study the role of serotonin receptors in the brain and their involvement in mood and behavior. Another area of research is to study the potential therapeutic uses of (4-methoxy-2,5-dimethylbenzyl)(2-methoxy-5-methylphenyl)amine, such as in the treatment of depression or anxiety. Finally, there is a need for further research on the long-term effects of (4-methoxy-2,5-dimethylbenzyl)(2-methoxy-5-methylphenyl)amine use, particularly on the brain and behavior.

Synthesis Methods

(4-methoxy-2,5-dimethylbenzyl)(2-methoxy-5-methylphenyl)amine can be synthesized in a laboratory by reacting 2,5-dimethoxybenzaldehyde with nitroethane to produce 2,5-dimethoxyphenyl-2-nitropropene. This compound is then reduced using sodium borohydride to produce 2,5-dimethoxyphenyl-2-amino-propane. Finally, this compound is reacted with 2-methoxy-5-methylphenylboronic acid to produce (4-methoxy-2,5-dimethylbenzyl)(2-methoxy-5-methylphenyl)amine.

Scientific Research Applications

(4-methoxy-2,5-dimethylbenzyl)(2-methoxy-5-methylphenyl)amine has been used in scientific research to study its effects on the brain and behavior. It has been shown to produce profound alterations in perception, mood, and thought. (4-methoxy-2,5-dimethylbenzyl)(2-methoxy-5-methylphenyl)amine has also been used to study the role of serotonin receptors in the brain and their involvement in the regulation of mood and behavior.